[(4-Methylpent-1-yn-3-yl)selanyl]benzene

• CAS No.: 61713-52-8
• Molecular Formula: C12H14Se
• Molecular Weight: 237.21 g/mol
• IUPAC Name: 4-methylpent-1-yn-3-ylselanylbenzene
• InChI: InChI=1S/C12H14Se/c1-4-12(10(2)3)13-11-8-6-5-7-9-11/h1,5-10,12H,2-3H3
• InChI Key: XIQQXAVOHVZEFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C#C)[Se]C1=CC=CC=C1

Description

[(4-Methylpent-1-yn-3-yl)selanyl]benzene is an organoselenium compound characterized by a benzene ring substituted with a selanyl (-Se-) group attached to a 4-methylpent-1-yn-3-yl moiety. This structure combines the aromaticity of benzene with the unique electronic properties of selenium and the steric/electronic effects of the alkyne substituent. Organoselenium compounds are increasingly studied for their applications in medicinal chemistry, catalysis, and materials science due to selenium’s redox activity and nucleophilic/electrophilic versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(4-Methylpent-1-yn-3-yl)selanyl]benzene typically involves the reaction of a suitable benzene derivative with a selanyl reagent. One common method is the nucleophilic substitution reaction where a halogenated benzene reacts with a selanyl anion. The reaction conditions often include the use of a polar aprotic solvent such as dimethyl sulfoxide (DMSO) and a base like sodium hydride (NaH) to generate the selanyl anion in situ.

Industrial Production Methods

On an industrial scale, the production of [(4-Methylpent-1-yn-3-yl)selanyl]benzene may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts to enhance the reaction rate and selectivity is also common. The purification of the final product typically involves distillation or recrystallization techniques to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

[(4-Methylpent-1-yn-3-yl)selanyl]benzene undergoes various types of chemical reactions, including:

Oxidation: The selanyl group can be oxidized to form selenoxide or selenone derivatives.

Reduction: The compound can be reduced to form the corresponding selenide.

Substitution: Electrophilic aromatic substitution reactions can occur on the benzene ring, leading to various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like bromine (Br₂) or nitric acid (HNO₃) can be used for halogenation or nitration reactions, respectively.

Major Products

The major products formed from these reactions include selenoxides, selenones, selenides, and various substituted benzene derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

[(4-Methylpent-1-yn-3-yl)selanyl]benzene has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organoselenium compounds.

Biology: The compound is studied for its potential antioxidant properties and its role in biological systems.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique chemical properties.

Industry: It is used in the development of materials with specific electronic and optical properties.

Mechanism of Action

The mechanism by which [(4-Methylpent-1-yn-3-yl)selanyl]benzene exerts its effects involves the interaction of the selanyl group with various molecular targets. The selanyl group can participate in redox reactions, influencing cellular oxidative stress levels. Additionally, the compound can interact with enzymes and proteins, potentially modulating their activity through covalent modification or non-covalent interactions.

Comparison with Similar Compounds

Structural Analogues

3-[(4-Chlorophenyl)selanyl]-1-methyl-1H-indole (CMI)

• Structure : CMI features a selanyl group bridging a chlorophenyl ring and a methyl-substituted indole system. Unlike the target compound, CMI lacks an alkyne group but includes a heteroaromatic indole core.
• In contrast, the alkyne group in [(4-Methylpent-1-yn-3-yl)selanyl]benzene introduces electron-withdrawing character via sp-hybridization, which may stabilize the selenium atom’s oxidation states .
• Biological Activity: CMI exhibits antidepressant-like effects in murine models by modulating stress-induced depressive behaviors, likely due to its ability to scavenge reactive oxygen species (ROS) .

4-((4-Bromobenzyl)selanyl)aniline

• Structure : This compound has a selanyl group connecting a bromobenzyl substituent and an aniline group. The presence of bromine (a heavy halogen) and an amine distinguishes it from the target compound.
• Physicochemical Properties : The bromine increases molecular weight (337.1 g/mol) and polarizability, while the aniline group introduces basicity (pKa ~4.6). The target compound’s alkyne likely reduces solubility in polar solvents compared to the bromobenzyl-aniline system .
• Cytotoxicity : 4-((4-Bromobenzyl)selanyl)aniline shows moderate cytotoxicity against oligodendrocytes, attributed to selenium-mediated ROS generation. The alkyne in the target compound may alter membrane permeability or redox dynamics .

(4-Methylpent-3-en-1-yn-1-yl)benzene

• Structure: This non-selenium analog replaces the selanyl group with a direct carbon bond. The absence of selenium simplifies the electronic structure but eliminates redox-active sites.
• Synthetic Routes: Synthesized via palladium-catalyzed cross-coupling under microwave irradiation, this compound highlights the feasibility of alkyne introduction. The target compound’s synthesis would require additional steps for selenium incorporation, such as nucleophilic substitution with selenol or diselenide intermediates .

Physicochemical Properties

Electronic and Redox Behavior

• Selenium vs. Sulfur/Oxygen : Selenium’s lower electronegativity (2.55 vs. S: 2.58, O: 3.44) enhances polarizability and nucleophilicity. Compared to sulfur analogs, [(4-Methylpent-1-yn-3-yl)selanyl]benzene may exhibit stronger interactions with electrophilic targets (e.g., cysteine residues in enzymes) .
• Alkyne Effects: The sp-hybridized carbon in the alkyne withdraws electron density, stabilizing the selenium atom’s +4 oxidation state. This contrasts with alkyl-selanyl compounds (e.g., selenomethionine), where alkyl donors promote reduction to Se⁰ or Se⁻² .

Desorption and Fragmentation

• For example, in benzene/Pt systems, dipolar dissociation (DD) dominates anion/cation yields at high electron energies (~950 eV). The selanyl group’s polarizability may enhance DD efficiency compared to non-selenium analogs .